Cas no 1807232-55-8 (4-Bromo-2-fluoromethyl-5-nitropyridine)

• Product Name: 4-Bromo-2-fluoromethyl-5-nitropyridine
• CAS No: 1807232-55-8
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 4900705
• Update Time: 2025-07-18

4-Bromo-2-fluoromethyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoromethyl-5-nitropyridine

• Inchi： 1S/C6H4BrFN2O2/c7-5-1-4(2-8)9-3-6(5)10(11)12/h1,3H,2H2
• InChI Key： JBVZINKAKMMZPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CF)=NC=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-fluoromethyl-5-nitropyridine

Recent Advances in the Application of 4-Bromo-2-fluoromethyl-5-nitropyridine (CAS: 1807232-55-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-fluoromethyl-5-nitropyridine (CAS: 1807232-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromo, fluoromethyl, and nitro functional groups, serves as a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in medicinal chemistry.

One of the key areas of research involving 4-Bromo-2-fluoromethyl-5-nitropyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluoromethyl groups can enhance the binding affinity and selectivity of inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer. The fluoromethyl group was found to improve the metabolic stability of the inhibitors, a crucial factor in drug development.

In addition to its applications in oncology, 4-Bromo-2-fluoromethyl-5-nitropyridine has been investigated for its antimicrobial properties. Researchers have synthesized novel pyridine-based compounds using this intermediate and evaluated their efficacy against drug-resistant bacterial strains. A recent study in Bioorganic & Medicinal Chemistry Letters reported that these derivatives showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. The nitro group in the pyridine ring was identified as a key moiety for enhancing antibacterial activity through redox-mediated mechanisms.

Another exciting development is the use of 4-Bromo-2-fluoromethyl-5-nitropyridine in the design of fluorescent probes for bioimaging. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for labeling biomolecules. A 2022 publication in Chemical Communications detailed the synthesis of a near-infrared fluorescent probe derived from this compound, which was successfully used to track the localization of reactive oxygen species (ROS) in live cells. This advancement opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 4-Bromo-2-fluoromethyl-5-nitropyridine derivatives. Recent efforts have focused on improving the yield and purity of the compound through innovative catalytic methods. For instance, a 2023 study in Organic Process Research & Development highlighted the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing the need for hazardous reagents and minimizing waste generation.

In conclusion, 4-Bromo-2-fluoromethyl-5-nitropyridine (CAS: 1807232-55-8) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agents and bioimaging tools, underscoring its potential to address unmet medical needs. Future research should focus on further optimizing its synthetic routes and expanding its utility in targeted drug delivery systems and diagnostic tools. As the field continues to evolve, this compound is poised to play a pivotal role in advancing therapeutic innovations.